Cas no 15667-84-2 (Zirconium,[carbonato(2-)-kO,kO']oxo-)

• Product Name: Zirconium,[carbonato(2-)-kO,kO']oxo-
• CAS No: 15667-84-2
• MF: CH₂O₄Zr
• MW: 169.248179912567
• CID: 197273
• PubChem ID: 85046
• Update Time: 2025-04-19

Zirconium,[carbonato(2-)-kO,kO']oxo- Chemical and Physical Properties

Names and Identifiers

• Zirconium,[carbonato(2-)-kO,kO']oxo-
• carbonic acid,oxozirconium
• zirconium carbonate oxide
• carbonic acid - oxozirconium (1:1)
• zirconium(4+) dicarbonate
• Zirconium, carbonato(2-)-.kappa.O,.kappa.Ooxo-
• Zirconyl carbonate
• Zirconium, (carbonato(2-))oxo-
• EINECS 239-744-8
• EINECS 252-244-4
• (Carbonato(2-)-O)oxozirconium
• carbonic acid;oxozirconium
• DTXSID1065922
• 15667-84-2
• 34842-61-0
• carbon-zirconium oxide
• Zirconium, (carbonato(2-)-kappaO,kappaO')oxo-
• Zirconium, [carbonato(2-)-.kappa.O,.kappa.O']oxo-
• Zirconium, [carbonato(2-)-kappaO,kappaO']oxo-

• Inchi： 1S/CH2O3.O.Zr/c2-1(3)4;;/h(H2,2,3,4);;
• InChI Key： YQUXIAIPELMOBE-UHFFFAOYSA-N
• SMILES： [Zr]=O.OC(=O)O

Computed Properties

• Exact Mass: 209.8741
• Monoisotopic Mass: 167.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 38.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 333.6°Cat760mmHg
• Flash Point: 169.8°C
• PSA: 126.38